Cas no 763913-26-4 (Benzoic acid,4-(2-methyl-1H-imidazol-5-yl)-)

• Product Name: Benzoic acid,4-(2-methyl-1H-imidazol-5-yl)-
• CAS No: 763913-26-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 550389
• PubChem ID: 22460708
• Update Time: 2025-04-19

Benzoic acid,4-(2-methyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(2-methyl-1H-imidazol-5-yl)-
• 4-(2-METHYL-1H-IMIDAZOL-5-YL)BENZOIC ACID
• Benzoic acid, 4-(2-methyl-1H-imidazol-4-yl)- (9CI)
• 4-(2-Methyl-1H-imidazol-4-yl)benzoicacid
• 763913-26-4
• 4-(2-Methyl-1H-imidazol-4-yl)benzoic acid
• SCHEMBL3440334

• Inchi： 1S/C11H10N2O2/c1-7-12-6-10(13-7)8-2-4-9(5-3-8)11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： WGONEFPNQAOFPQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CN=C(C)N1)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 65.98000
• LogP: 2.08330